Sodium stearylfumarate
Overview
Description
Sodium stearylfumarate is a useful research compound. Its molecular formula is C22H38Na2O4 and its molecular weight is 412.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Tablet Lubricant
SSF has been evaluated as a tablet lubricant, showing its effectiveness in reducing friction and adhesion during the tablet manufacturing process. It influences tablet strength and disintegration time, making it a viable alternative to magnesium stearate in tablet formulations (Hölzer & Sjogren, 1979).
Pulmonary Drug Delivery
In the development of respirable dry powders for inhalation, SSF has been incorporated to improve powder respirability. It's particularly noted for its biocompatibility and potential in targeting lung inflammation and cancer (Martinelli et al., 2017).
Taste-Masking Agent
SSF has been utilized as a taste-masking agent in orally disintegrating tablets (ODTs). It has been shown to enhance the palatability of tablets without compromising their fast disintegration properties (Mahrous et al., 2019).
Influence on Drug Dissolution
The impact of SSF on drug dissolution rates has been studied, especially in relation to its hydrophobicity levels. This research is crucial for understanding how SSF affects the release and absorption of active pharmaceutical ingredients (Rizk et al., 1995).
Influence on Compression Behavior
Research has compared SSF with other lubricants like glyceryl behenate and magnesium stearate, investigating its effects on physical parameters like compaction, ejection, and residual forces in the tablet manufacturing process (Shah et al., 1986).
Properties
IUPAC Name |
disodium;(E)-2-octadecylbut-2-enedioate |
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InChI |
InChI=1S/C22H40O4.2Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22(25)26)19-21(23)24;;/h19H,2-18H2,1H3,(H,23,24)(H,25,26);;/q;2*+1/p-2/b20-19+;; |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
IMYTXWKWNYWQTL-LLIZZRELSA-L |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCCCCCCCCCCCCCCCCCC(=CC(=O)[O-])C(=O)[O-].[Na+].[Na+] |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Isomeric SMILES |
CCCCCCCCCCCCCCCCCC/C(=C\C(=O)[O-])/C(=O)[O-].[Na+].[Na+] |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C22H38Na2O4 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
412.5 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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